An improved understanding of the potential controls on vegetation carbon sequestration (VCS) is essential for the prediction of VCS in response to global change. Ecosystem restoration can provide remarkable contributions to VCS. However, attention to the impact of soil conservation (SC) on VCS is lacking. Therefore, the Yellow River Basin, a typical area of soil erosion in the world, was chosen as the study area. The VCS and SC trends from 2000 to 2020 were analyzed and the potential response of VCS to SC was explored by adopting correlation analysis, elastic coefficient method, geographically weighted regression model, and geographical detector model. The influence of SC drivers on the spatial heterogeneity of VCS was also revealed. Results showed the following: (1) VCS and SC had a significant upward trend, especially in the eastern monsoonal ecoregion. (2) The area with a significant positive correlation between VCS and SC accounted for 31.74% of the total, mainly concentrated in the key areas of SC, wherein a 100% increase in SC would lead to a 25%–100% increase in VCS. (3) Among the SC drivers, vegetation cover and management (C) factor and rainfall erosion force (R) factor mainly influenced spatial heterogeneity in VCS, and their interaction considerably enhances this effect. Therefore, the interaction between precipitation and vegetation should be considered when evaluating the impact of water erosion management on VCS. The results of the study have important implications for the enhancement of VCS capacity of degraded land in the ecological restoration process.

Although land use change is the main driver of biodiversity decline in the South American temperate grasslands, its impacts on β-diversity have not yet been evaluated. We investigated relationships between β-diversity, landscape features, and geographical variables by surveying vegetation from 163 plots distributed in eight different land use types in Uruguay. We created land use maps using Landsat images and calculated landscape metrics, determining β-diversity across all plots and exploring variation of β-diversity among different land use types. We ran distance decay models to explore relationships between β-diversity and geographical location, climate, and landscape metrics. Plant species communities were characterized by a high turnover and low nestedness of species, indicating high dissimilarity across Uruguay. Native forest showed higher β-diversity than grassland, timber plantation, and crops. β-diversity increased with geographical distance and environmental dissimilarity. At landscape scale, turnover decreased negatively and nestedness increased to contagion, number of patches, and area-weighted mean. Nestedness increased with timber plantation and species turnover with crop area. Higher Landscape Shape Index of grassland and crops decreased species turnover. An increase of grassland and crop patches in the surrounding landscape was directly related to a higher species turnover. The high β-diversity across Uruguay resulting from land use change, moderated by landscape configurations, suggests that numerous protected areas for different habitats are urgently required. A more inclusive vision on biodiversity conservation is necessary, extending the predominant focus from native forests to grasslands, and convincing a broad range of stakeholders, especially landowners and managers, about biodiversity-friendly land-use approaches.

Global drylands are experiencing booming development of centralized photovoltaics (PV), which aims to address the dual challenges posed by climate change and energy transformation. In dryland areas with large-scale deployment of solar PV infrastructure, vegetation was reported to experience drastic changes. However, the long-term dynamic changes and driving mechanisms have not been thoroughly studied yet. Quantitatively distinguishing the disturbances of climate change and PV plant deployment on vegetation change is the key to understanding the environmental impact of clean energy development and formulating adaptive ecological recovery measures. To understand this, we selected the Gonghe solar power project in northern China, one of the largest dryland PV plants in the world, as a case study. Specifically, satellite-derived Normalized Difference Vegetation Index (NDVI) and meteorological data from ground stations were used to analyze the changing patterns of vegetation growth and climatic factors. The relative contributions of climatic factors and PV plant deployment to NDVI change were quantified by multiple regression analysis. The results indicated that vegetation has increased gradually since 2000, with the rate of vegetation recovery doubled during the PV expansion period. From 2013 to 2020, climate change was the main driver of increased vegetation (56%), followed by the expansion of solar PV infrastructures (44%). Vegetation inside PV arrays increased 1.4 times faster than outside, mainly because the PV panels improve the efficiency of rainwater utilization in summer and reduce the negative impact of excessive sunlight in the growing season. In addition, vegetation management practices like grazing can further enhance carbon sequestration and create sustainable livelihood opportunities, achieving sustainable economic, social, and ecological development. The novelty of the study lies in the proposed framework to quantify the impact of solar PV programs on vegetation in dryland allowing easy interpretations of vegetation dynamics under clean energy development and climate change, which provide scientific references for clean energy planning and ecological recovery in arid areas.

Understanding the influence mechanism of landscape urbanization on ecosystem services (ESs) will provide useful guides for ecosystem conservation and urban sustainable management. However, the models used in existing studies tended to evaluate the various impacts of landscape urbanization on ES in the same period and fail to reveal the dynamic response of ES to landscape urbanization and the contribution of each impact variable, which is not conducive to the long-term planning and management of urban ecosystems. To fill the gap, based on the panel data of the 141 counties in the Chengdu–Chongqing urban agglomeration (CCUA) from 2000 to 2015, this study applied the panel vector autoregressive (PVAR) model to investigate the dynamic impact of different aspects (i.e., urban scale, density, shape, and compactness) of landscape urbanization on ES multifunctionality (ESM) and identified the key impact factors. The results showed that (1) the proportion of high-level ESM decreased by 9.13% in 2000–2010 and then increased by 19.14% in 2010–2015; (2) the ESM of the CCUA existed significant spatial agglomeration, and the high-level areas were concentrated in the southwestern mountains, while the low-level areas were mainly located in the central plains and urban areas; (3) There was a strong non-linear relationship between landscape urbanization and ESM, with variability in the intensity and direction of ESM's response to landscape urbanization shocks as time. Specifically, urban landscape scale and shape (i.e., percentage of landscape, largest patch index (LPI), and landscape shape index) were generally more influential on the ESM than urban landscape density and compactness (i.e., patch density and pacth cohesion index), with LPI making the greatest contribution. These findings will help to clarify the dynamic relationship between landscape urbanization and ESM, which could provide important guidance for ecosystem conservation and urban planning.

Soil dissolved organic matter (DOM) plays a critical role in regulating the cycling of terrestrial biogeochemistry. However, the influence mechanisms of nitrogen (N) addition on soil DOM concentration are not well understood at the regional scale. We performed a meta-analysis of 1004 paired observations from 115 literature to explore how N addition affected the soil DOM concentration, including dissolved organic carbon (DOC) and nitrogen (DON), in China. Overall, N addition markedly stimulated the soil DOC and DON concentrations by 5.2% and 33.1%, respectively. This implied that the stimulation by increased N availability than the suppression by decreased soil pH played a more important role in the soil DOM concentration under N addition. The N addition level showed a significantly positive correlation with the soil DOC and DON concentrations under N addition. The N addition influence on soil DOC concentration was decreased along with the increase in initial soil total nitrogen (TN). This demonstrated the microbial N mining theory in the low N soils and the stoichiometric decomposition theory in the high N soils at the regional scale. The mean annual precipitation (MAP) potentially facilitated the leaching out of soil DON and displayed a negative impact on the soil DON concentration under N addition. The increased soil depth and initial soil pH depressed the soil DOC concentration whereas stimulated the soil DON concentration under N addition. This indicated that DOC mostly accumulated in the top soil and DON largely leached to the deep soil. And the initial soil pH with high value perhaps promoted the uptake of DOC for microbes and the solubility of DON, and thus resulted in the opposite influences on the soil DOC and DON concentrations. Our study provided a mechanistic understanding on N addition influence on the C and N dynamics of terrestrial ecosystem at the regional scale.

The sustainable development goals regard improving agricultural production efficiency (APE) as the main method to solve food security problems. Based on the geographical cognition, combined with the functional positioning, we used meta semi-parametric linear programming and spatial convergence models to analyze the spatiotemporal convergence characteristics of APE in the Yangtze River Economic Belt from 2000 to 2020. The results show that (1) under the framework of metafrontier analysis, the APE increases while maintaining an olive-shaped stable structure of “sharp at both ends and wide in the middle”; (2) the efficiencies in agricultural production areas and the middle reaches has obviously declined compared with that of non-agricultural production areas; and (3) non-spatial factors and spatial factors jointly drive the convergence. The research results can provide references for clarifying the evolution law of regional agriculture and formulating differentiation macro policies.

The degradation of estuarine areas has been a growing concern in recent years, as these ecosystems offer several services. The Arthrocnemum and Suaeda genera produce useful compounds with various applications, which have led to their overexploitation in their native habitats. The main goal of this study is to use green technologies for sustainable cultivation of two species bioindicators of Mediterranean saltmarshes, Arthrocnemum macrostachyum and Suaeda vera, as an alternative to their overutilization. A tailored soil (TAIL) was constructed with a Saline Fluvisol (FLU), from a marginal estuarine area, and organic/inorganic residues were used as amendments, for plant cultivation. Seeds collected in natural populations were pretreated with two dormancy-breaking treatments (H2SO4, H2O2) and germinated in FLU or TAIL. A microcosm assay using FLU or TAIL irrigated with estuarine water (VF) or three aqueous saline solutions (0, 200, or 400 mmol/L NaCl) was established. The species obtained a low percentage of seeds' germination being the highest values under substrate control (water-soaked filter paper). The A. macrostachyum reached the highest germination percentage when seeds were pretreated with H2SO4 (20%) while the germination of S. vera was favored by the pretreatment with H2O2 (49%). Both species had the highest growth in TAIL irrigated with 0 or VF, presenting the largest stems (13–32 cm), the largest primary branches (3.5–7.2 cm), and the highest production of aerial part biomass (28–36 g). This study contributes to the sustainable cultivation of these valuable halophytes and could play an important role in the sustainable management of marginal estuarine land.

In light of the recent pressure from global warming, extreme drought events, and deleterious human activity, the strength and long-term change trends of vegetation in karst regions—in terms of their resistance to external disturbances—have not been studied systematically. Therefore, herein, we quantified the vegetation resilience and its nonlinear change trends in south China karst under different environmental gradients by measuring the lag-1 autocorrelation to time-series Normalized Difference Vegetation Index (1990–2018), clarifying the driving forces of vegetation resilience changes. It was shown that the vegetation resilience change in south China karst was not monotonous. In the first stage (pre-2002), precipitation and warming promoted the increase of regional vegetation resilience (slope = −0.045, p 25°, the vegetation resilience increased most obviously and the resilience of meadows was the largest, which can be the preferred vegetation type for ecological restoration projects. This research provides another perspective to understand karst vegetation ecosystem and the results will facilitate the protection of karst ecosystems.

Further exploration of the spatial correlation and mechanism of action between cultivated land fragmentation (CLF) and quality, which have guiding roles in improving cultivated land quality, is needed. However, the mechanism that determines how CLF affects quality has not yet been thoroughly investigated. The Central Plain of Liaoning Province was utilized as the research's study area, and the spatial autocorrelation analysis method was used to investigate the correlations between CLF and quality. The precise effects of different CLF indices on cultivated land quality have been specifically examined using the spatial error model (SEM). According to the findings, there is a “low in the west and high in the east” distribution tendency for CLF in the Central Plain area, and “high in the middle and low on both sides” for cultivated land quality. Furthermore, CLF and quality have a significant negative spatial link, with a correlation coefficient of −0.186. A rise in some CLF indices may enhance the difficulty of improving land quality. The quality of cultivated land declines by 0.275, 1.306, and 1.085 units for each unit rise in the number of patches (NP), edge density (ED), and aggregation index (AI) values, respectively. Therefore, it is possible to improve the degree of fragmentation of cultivated land according to local conditions, thereby improving the quality of cultivated land. The research results can provide a reference for achieving the trinity protection of cultivated land, in order to better improve the sustainability of cultivated land.

Anaerobic soil disinfestation (ASD) is a short-term practice to conquer soil degradation, yet its effects on soil organic carbon (SOC) and its composition remain unclear. A field experiment was conducted in degraded greenhouse soils (C3) that were previously used for production of vegetable (VP) and flower (FP), with three treatments (i.e., control, ST [maize straw addition [C4]] and ASD [both ST and water flooding]) for 21 days. Results indicated that the control soil lost 1.3 Mg C ha−1 in VP and 0.94 Mg C ha−1 in FP, while ST increased SOC storage by over 1.0 Mg C ha−1 in both VP and FP. The ASD increased SOC storage by over 2.0 Mg C ha−1 by forming new SOC and decreasing old SOC loss. Additionally, ASD increased OC concentration in particulate size fractions, particularly in particulate organic matter (POM) with lower basal respiration, and higher hydrophobicity as indicated by an increased ratio of C–H/C=O from POM observed by FTIR. The SEM-EDS found an enhanced C signal in particle size fractions, especially in POM. Overlap of C, O, Si, Ca, and Fe in mineral-associated organic matter upon ASD indicated the possible crosslinking between intra-OC and minerals containing O, Si, Ca, and Fe. The ASD also controlled soil salinization and the pathogen Fusarium oxysporum, resulting in increased tomato yields in both VP and FP. Overall, apart from increasing tomato yields, ASD can enhance SOC storage by increasing OC in particle size fractions within a short term.